Cas no 7397-23-1 (2-Propen-1-one,3-(1,3-benzodioxol-5-yl)-1-(4-fluorophenyl)-)

• Product Name: 2-Propen-1-one,3-(1,3-benzodioxol-5-yl)-1-(4-fluorophenyl)-
• CAS No: 7397-23-1
• MF: C₁₆H₁₁FO₃
• MW: 270.255148172379
• MDL: MFCD00022993
• CID: 572866
• PubChem ID: 5346032
• Update Time: 2025-08-04

2-Propen-1-one,3-(1,3-benzodioxol-5-yl)-1-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,3-(1,3-benzodioxol-5-yl)-1-(4-fluorophenyl)-
• 3-(1,3-benzodioxol-5-yl)-1-(4-fluorophenyl)prop-2-en-1-one
• 3-benzo[1,3]dioxol-5-yl-1-(4-fluorophenyl)prop-2-en-1-one
• 3-benzo[1,3]dioxol-5-yl-1-(4-fluoro-phenyl)-propenone
• 4'-Fluor-3,4-methylendioxy-chalkon
• SMR000112936
• 1164501-99-8
• CHEMBL608109
• 3-(Benzo[d][1,3]dioxol-5-yl)-1-(4-fluorophenyl)prop-2-en-1-one
• CMLDBU00003496
• MLS000438905
• SR-01000721333-2
• BIM-0040230.P001
• NSC125831
• CMLDBU00002602
• CCG-102266
• AKOS003226090
• (E)-3-(1,3-benzodioxol-5-yl)-1-(4-fluorophenyl)prop-2-en-1-one
• NSC-125831
• NSC 125831
• HMS2199I13
• SCHEMBL4691573
• SR-01000721333
• 4'-fluoro-3,4-(methylenedioxy)chalcone
• 7397-23-1

• MDL： MFCD00022993
• Inchi： 1S/C16H11FO3/c17-13-5-3-12(4-6-13)14(18)7-1-11-2-8-15-16(9-11)20-10-19-15/h1-9H,10H2/b7-1+
• InChI Key： HDSDUHZGXYSYKW-LREOWRDNSA-N
• SMILES： FC1C=CC(=CC=1)C(/C=C/C1C=CC2=C(C=1)OCO2)=O

Computed Properties

• Exact Mass: 270.06923
• Monoisotopic Mass: 270.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53
• LogP: 3.45050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones

Additional information on 2-Propen-1-one,3-(1,3-benzodioxol-5-yl)-1-(4-fluorophenyl)-

Comprehensive Overview of 2-Propen-1-one, 3-(1,3-benzodioxol-5-yl)-1-(4-fluorophenyl)- (CAS No. 7397-23-1)

2-Propen-1-one, 3-(1,3-benzodioxol-5-yl)-1-(4-fluorophenyl)- (CAS No. 7397-23-1) is a versatile organic compound with significant applications in the fields of pharmaceuticals and chemical research. This compound, commonly known as fluorinated chalcone, is characterized by its unique molecular structure, which includes a fluoro-substituted phenyl group and a benzodioxole moiety. These structural features contribute to its diverse biological activities and potential therapeutic applications.

The chemical formula of 2-Propen-1-one, 3-(1,3-benzodioxol-5-yl)-1-(4-fluorophenyl)- is C₁₆H₁₂FNO₂. It has a molecular weight of approximately 285.27 g/mol. The compound is a yellow to orange crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its physical and chemical properties make it suitable for various synthetic transformations and biological assays.

In recent years, fluorinated chalcones have gained considerable attention due to their potential as lead compounds in drug discovery. Research has shown that these compounds exhibit a wide range of biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. For instance, a study published in the Journal of Medicinal Chemistry in 2020 reported that 2-Propen-1-one, 3-(1,3-benzodioxol-5-yl)-1-(4-fluorophenyl)- demonstrated significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in LPS-stimulated macrophages.

Beyond its anti-inflammatory properties, fluorinated chalcones have also shown promise in cancer therapy. A study published in the Cancer Letters in 2021 highlighted the antitumor activity of 2-Propen-1-one, 3-(1,3-benzodioxol-5-yl)-1-(4-fluorophenyl)- against various cancer cell lines. The compound was found to induce apoptosis and cell cycle arrest in human breast cancer cells (MCF-7) and colon cancer cells (HCT116) by modulating key signaling pathways such as PI3K/Akt and MAPK.

The unique structure of fluorinated chalcones also makes them valuable intermediates in the synthesis of more complex molecules. For example, the fluoro-substituted phenyl group can be used to enhance the lipophilicity and bioavailability of drug candidates. Additionally, the benzodioxole moiety can improve the stability and solubility of the final product. These properties are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of potential therapeutic agents.

In the context of drug development, 2-Propen-1-one, 3-(1,3-benzodioxol-5-yl)-1-(4-fluorophenyl)- has been evaluated in preclinical studies for its safety and efficacy. Animal models have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. These findings support its potential for further clinical evaluation.

The synthesis of fluorinated chalcones can be achieved through various methods, including Claisen-Schmidt condensation reactions between appropriate aldehydes and ketones. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly routes for producing these compounds. For instance, a green chemistry approach using microwave-assisted synthesis has been reported to significantly reduce reaction times and improve yields while minimizing waste generation.

In conclusion, 2-Propen-1-one, 3-(1,3-benzodioxol-5-yl)-1-(4-fluorophenyl)- (CAS No. 7397-23-1) is a promising compound with a wide range of applications in pharmaceuticals and chemical research. Its unique structural features contribute to its diverse biological activities and potential therapeutic benefits. Ongoing research continues to explore new avenues for its use in drug discovery and development, making it an exciting area of focus for scientists and researchers worldwide.